Cas no 99512-75-1 (Acetamide,N-7-benzothiazolyl-)

Acetamide,N-7-benzothiazolyl- structure
Acetamide,N-7-benzothiazolyl- structure
Product Name:Acetamide,N-7-benzothiazolyl-
CAS No:99512-75-1
MF:C9H8N2OS
MW:192.237620353699
CID:797163
Update Time:2024-01-31

Acetamide,N-7-benzothiazolyl- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-7-benzothiazolyl-
    • Benzothiazole, 7-acetamido- (6CI)
    • N-benzothiazol-7-yl-acetamide
    • Acetamide, N-7-benzothiazolyl-
    • Inchi: 1S/C9H8N2OS/c1-6(12)11-8-4-2-3-7-9(8)13-5-10-7/h2-5H,1H3,(H,11,12)
    • InChI Key: KCPCFKAICPQGII-UHFFFAOYSA-N
    • SMILES: C(NC1=C2SC=NC2=CC=C1)(=O)C

Computed Properties

  • Exact Mass: 192.036
  • Monoisotopic Mass: 192.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk